6-Methyl-2-(phenylazo)-3-pyridinol
Overview
Description
SIB-1757 is a chemical compound known for its role as a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5). It has been widely used in scientific research to study the functions and mechanisms of mGluR5, particularly in the context of neurological and hepatological studies .
Scientific Research Applications
SIB-1757 has been extensively used in various fields of scientific research:
Neurology: It is used to study the role of mGluR5 in brain development and its potential neuroprotective effects.
Pain Management: Demonstrates anti-hyperalgesia effects in animal models, making it a valuable tool in pain research.
Hepatology: Shows hepatoprotective effects, particularly in studies involving acetaminophen-induced hepatotoxicity.
Cell Signaling: Utilized in studies related to mGluR5-mediated cell signaling pathways.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
SIB 1757, also known as 6-Methyl-2-(phenylazo)-3-pyridinol, is a drug used in scientific research and was one of the first compounds developed that acts as a selective antagonist for the metabotropic glutamate receptor subtype mGluR 5 . This receptor is the primary target of SIB 1757 .
Mode of Action
SIB 1757 interacts with its target, the mGluR 5 receptor, by inhibiting the glutamate-induced intracellular calcium responses . This inhibition is achieved non-competitively, as demonstrated by Schild analysis . The IC50 value of SIB 1757 at mGluR5 is 0.37 μM, indicating a high degree of selectivity .
Biochemical Pathways
The action of SIB 1757 affects the glutamate signaling pathway, specifically the metabotropic glutamate receptor subtype mGluR 5 . By inhibiting this receptor, SIB 1757 can modulate the downstream effects of glutamate signaling, including the regulation of intracellular calcium levels .
Pharmacokinetics
The effectiveness of sib 1757 in experimental models suggests that it has suitable adme (absorption, distribution, metabolism, and excretion) properties for research applications .
Result of Action
The molecular and cellular effects of SIB 1757’s action include anti-hyperalgesia effects in animals . Additionally, SIB 1757, along with other mGluR 5 antagonists, has been shown to have neuroprotective and hepatoprotective effects .
Biochemical Analysis
Biochemical Properties
6-Methyl-2-(phenylazo)-3-pyridinol interacts with the metabotropic glutamate receptor subtype mGluR 5 . It acts as a selective antagonist, inhibiting the glutamate-induced increase in intracellular calcium at human metabotropic glutamate receptor 1 (hmGluR1) .
Cellular Effects
This compound has been shown to have neuroprotective and hepatoprotective effects . It is also used to study the role of the mGluR 5 receptor in brain development . In rat neonatal brain slices, this compound inhibited (S)-3,5-dihydroxyphenylglycine (DHPG)-evoked inositol phosphate accumulation in hippocampus and striatum by 60% to 80% .
Molecular Mechanism
This compound exerts its effects at the molecular level by acting as a selective antagonist for the metabotropic glutamate receptor subtype mGluR 5 . It non-competitively inhibits glutamate-induced increase in intracellular calcium at human metabotropic glutamate receptor 1 (hmGluR1) .
Dosage Effects in Animal Models
In animal models, this compound has been shown to have anti-hyperalgesia effects
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of SIB-1757 involves the formation of a phenylazo group attached to a pyridinol ring. The key steps include:
Formation of the azo compound: This involves the reaction of aniline with nitrous acid to form a diazonium salt, which is then coupled with a pyridinol derivative.
Reaction Conditions: The reaction is typically carried out in an acidic medium at low temperatures to ensure the stability of the diazonium salt.
Industrial Production Methods
While specific industrial production methods for SIB-1757 are not widely documented, the general approach would involve scaling up the laboratory synthesis process, ensuring the purity and yield are optimized for large-scale production. This would likely involve continuous flow reactors and stringent quality control measures to maintain the compound’s integrity .
Chemical Reactions Analysis
Types of Reactions
SIB-1757 primarily undergoes:
Substitution Reactions: Due to the presence of the phenylazo group, it can participate in electrophilic substitution reactions.
Oxidation and Reduction: The azo group can be reduced to form amines, and the pyridinol ring can undergo oxidation under specific conditions.
Common Reagents and Conditions
Electrophilic Substitution: Typically involves reagents like halogens or nitrating agents in the presence of a catalyst.
Reduction: Commonly uses reducing agents such as sodium dithionite or hydrogen in the presence of a palladium catalyst.
Oxidation: Often employs oxidizing agents like potassium permanganate or chromium trioxide.
Major Products
Reduction: Leads to the formation of corresponding amines.
Oxidation: Results in the formation of oxidized pyridinol derivatives.
Comparison with Similar Compounds
Similar Compounds
SIB-1893: Another selective antagonist for mGluR5, similar in structure and function to SIB-1757.
MPEP (2-Methyl-6-(phenylethynyl)pyridine): A well-known mGluR5 antagonist with a different chemical structure but similar functional properties.
Uniqueness
SIB-1757 is unique due to its high selectivity and noncompetitive mechanism of action. Unlike competitive antagonists, it does not compete with glutamate for binding to the receptor, which allows for more effective inhibition under varying glutamate concentrations .
Properties
IUPAC Name |
6-methyl-2-phenyldiazenylpyridin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-9-7-8-11(16)12(13-9)15-14-10-5-3-2-4-6-10/h2-8,16H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOCPVWIREQIGNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)O)N=NC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00425754 | |
Record name | 3-Hydroxy-6-methyl-2-phenylazopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00425754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31993-01-8 | |
Record name | 6-Methyl-2-(2-phenyldiazenyl)-3-pyridinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=31993-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | SIB 1757 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031993018 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Hydroxy-6-methyl-2-phenylazopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00425754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Methyl-2-(phenylazo)-3-pyridinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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